Cas no 1097797-22-2 (2-(4-Methanesulfonylphenyl)morpholine)

• Product Name: 2-(4-Methanesulfonylphenyl)morpholine
• CAS No: 1097797-22-2
• MF: C₁₁H₁₅NO₃S
• MW: 241.306701898575
• CID: 5186219
• PubChem ID: 43350799
• Update Time: 2026-03-05

2-(4-Methanesulfonylphenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methanesulfonylphenyl)morpholine
• 2-(4-methylsulfonylphenyl)morpholine
• Z397586706
• 2-(4-Methanesulfonylphenyl)morpholine

• Inchi： 1S/C11H15NO3S/c1-16(13,14)10-4-2-9(3-5-10)11-8-12-6-7-15-11/h2-5,11-12H,6-8H2,1H3
• InChI Key： XTWWKBPFMXUQJP-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1CNCCO1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 0.3
• Topological Polar Surface Area: 63.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 2-(4-Methanesulfonylphenyl)morpholine

2-(4-Methanesulfonylphenyl)morpholine: An Overview of a Versatile Compound (CAS No. 1097797-22-2)

2-(4-Methanesulfonylphenyl)morpholine (CAS No. 1097797-22-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of morpholines, which are six-membered heterocyclic compounds containing an oxygen atom and a nitrogen atom. The presence of the methanesulfonylphenyl group imparts additional reactivity and functional versatility, making it a valuable building block in the synthesis of more complex molecules.

The chemical structure of 2-(4-Methanesulfonylphenyl)morpholine consists of a morpholine ring attached to a substituted phenyl group via a methylene bridge. The methanesulfonyl group on the phenyl ring is particularly noteworthy, as it can participate in various chemical reactions, such as nucleophilic substitution, electrophilic aromatic substitution, and coordination with metal ions. These properties make 2-(4-Methanesulfonylphenyl)morpholine an attractive candidate for the development of new pharmaceuticals and materials.

In recent years, there has been a growing interest in the use of 2-(4-Methanesulfonylphenyl)morpholine as a key intermediate in the synthesis of drugs targeting specific biological pathways. For instance, studies have shown that compounds derived from 2-(4-Methanesulfonylphenyl)morpholine exhibit potent activity against various enzymes and receptors involved in diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. One notable example is its application in the development of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders.

The synthesis of 2-(4-Methanesulfonylphenyl)morpholine typically involves several steps, including the formation of the morpholine ring and the introduction of the methanesulfonylphenyl group. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and ring-closing metathesis. The choice of synthetic method depends on factors such as yield, purity, and scalability, making it essential to optimize these processes for industrial applications.

In addition to its pharmaceutical applications, 2-(4-Methanesulfonylphenyl)morpholine has also been explored for its potential use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of polymers with tailored properties, such as enhanced mechanical strength, thermal stability, and biocompatibility. These polymers have found applications in areas such as drug delivery systems, tissue engineering, and coatings for medical devices.

The biological activity of 2-(4-Methanesulfonylphenyl)morpholine has been extensively studied using various in vitro and in vivo models. For example, studies have demonstrated its ability to modulate ion channels and receptors involved in pain signaling pathways. This has led to its evaluation as a potential analgesic agent for treating chronic pain conditions. Furthermore, its anti-inflammatory properties have been investigated in models of inflammatory diseases, showing promising results in reducing inflammation and associated symptoms.

The safety profile of 2-(4-Methanesulfonylphenyl)morpholine is another critical aspect that has been evaluated through preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 2-(4-Methanesulfonylphenyl)morpholine (CAS No. 1097797-22-2) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and functional groups make it an attractive building block for the synthesis of more complex molecules with diverse biological activities. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various fields.